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Compound of Interest

Compound Name: Sulcofuron

Cat. No.: B1193893 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the insecticidal spectrum and performance of

Sulcofuron, an organochlorine insecticide historically used for mothproofing textiles. Due to its

status as an obsolete pesticide, publicly available quantitative performance data is scarce. This

document synthesizes the available information and draws comparisons with contemporary

alternatives, namely the synthetic pyrethroids permethrin, bifenthrin, and cypermethrin. The

information is intended to aid researchers in understanding the insecticidal properties of

Sulcofuron and its alternatives.

Executive Summary
Sulcofuron was primarily employed as a durable mothproofing agent for woolen products,

targeting keratin-digesting insect larvae such as the common clothes moth (Tineola bisselliella)

and the varied carpet beetle (Anthrenus verbasci). Its mechanism of action is reported to be the

inhibition of keratinase, an enzyme essential for the digestion of wool fibers by these pests. In

contrast, modern alternatives like permethrin, bifenthrin, and cypermethrin are broad-spectrum

neurotoxins that act on the sodium channels of insect nervous systems. While direct, peer-

reviewed comparative studies with quantitative efficacy data for Sulcofuron are not readily

available, this guide compiles relevant information to facilitate an objective assessment.
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The following table summarizes the available data on the efficacy of Sulcofuron and its

alternatives against key keratin-digesting pests. It is important to note the limited availability of

standardized toxicological data (e.g., LC50, LD50) for Sulcofuron, necessitating the use of

minimum effective concentration data from industry standards.

Active
Ingredient

Chemical
Class

Target Pests Efficacy Data Source(s)

Sulcofuron Organochlorine

Tineola

bisselliella

(Clothes moth),

Anthrenus

verbasci (Carpet

beetle)

Minimum

Concentration on

Wool (post-

fastness testing):

3175 ppm

(mg/kg)

[1]

Permethrin
Synthetic

Pyrethroid

Tineola

bisselliella,

Anthrenus spp.

Minimum

Concentration on

Wool (post-

fastness testing):

35 - 181 ppm

(depending on

protection level)

[1]

Bifenthrin
Synthetic

Pyrethroid

Anthrenus spp.

and other stored

product pests

Minimum

Concentration on

Wool (post-

fastness testing):

6.6 ppm

[1]

Cypermethrin
Synthetic

Pyrethroid

Tineola

bisselliella,

Anthrenus spp.

Effective in

reducing damage

from carpet

beetles and

clothes moths.

[2][3]

Note: The minimum concentrations listed from the Woolmark specification represent the

amount of active ingredient required on the wool to achieve a satisfactory level of protection
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after undergoing fastness testing, not necessarily a direct measure of lethal concentration

(LC50).

Mechanism of Action
The insecticidal activity of these compounds is achieved through distinct biochemical pathways.

Sulcofuron: Keratinase Inhibition
Sulcofuron's targeted efficacy against wool pests stems from its ability to inhibit keratinase

enzymes. These enzymes are crucial for the larvae of species like Tineola bisselliella and

Anthrenus verbasci to break down the complex protein structure of keratin in wool and other

animal fibers for digestion. By inhibiting this enzyme, Sulcofuron effectively prevents the

larvae from obtaining nourishment, leading to starvation and death.

Sulcofuron KeratinaseInhibits

Digestion
Keratin

Broken down by Keratinase

Larval Starvation

Permethrin, Bifenthrin,
Cypermethrin

Voltage-Gated
Sodium Channels

Binds to and disrupts Nerve Impulse
Transmission

Modulates ParalysisLeads to Death
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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